Cas no 2229260-99-3 (2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid)

• Product Name: 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid
• CAS No: 2229260-99-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6519427
• PubChem ID: 165696669
• Update Time: 2025-05-25

2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid
• 2229260-99-3
• 2-{1-[5-(2-methylcyclopropyl)furan-2-yl]cyclopropyl}acetic acid
• EN300-1730908

• Inchi： 1S/C13H16O3/c1-8-6-9(8)10-2-3-11(16-10)13(4-5-13)7-12(14)15/h2-3,8-9H,4-7H2,1H3,(H,14,15)
• InChI Key： FXDPBLZVHRIBGK-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(CC(=O)O)CC1)C1CC1C

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid

Compound CAS No 2229260-99-3: 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic Acid

The compound with CAS No 2229260-99-3, known as 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid is characterized by a cyclopropane ring fused with a furan moiety, which contributes to its stability and reactivity. The presence of the methyl group at the cyclopropane ring introduces additional electronic effects, enhancing its interaction with biological targets. This structural complexity makes it a valuable candidate for exploring new chemical reactions and bioactive compounds.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production. These methods have not only improved the yield but also provided deeper insights into its physicochemical properties. For instance, studies have revealed that the compound exhibits excellent solubility in organic solvents, making it suitable for various analytical applications.

In terms of biological activity, 2-{1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}acetic acid has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and other inflammatory disorders. Furthermore, ongoing research is exploring its anti-cancer properties, with early results indicating selective cytotoxicity against cancer cells.

The development of this compound has also been supported by computational chemistry approaches. Molecular docking studies have provided insights into how it interacts with target proteins at the molecular level. These studies have identified key residues responsible for binding affinity, paving the way for further optimization of its pharmacokinetic properties.

In conclusion, Compound CAS No 2229260-99-3 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions in various disease areas.